Cas no 1841307-07-0 ((2R)-1,1-dicyclobutylpropan-2-amine)

• Product Name: (2R)-1,1-dicyclobutylpropan-2-amine
• CAS No: 1841307-07-0
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5685469
• PubChem ID: 130529272
• Update Time: 2025-11-01

(2R)-1,1-dicyclobutylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1841307-07-0
• EN300-2487693
• (2R)-1,1-dicyclobutylpropan-2-amine

• Inchi： 1S/C11H21N/c1-8(12)11(9-4-2-5-9)10-6-3-7-10/h8-11H,2-7,12H2,1H3/t8-/m1/s1
• InChI Key： RWDDMVJNUOIVJW-MRVPVSSYSA-N
• SMILES： N[C@H](C)C(C1CCC1)C1CCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1,1-dicyclobutylpropan-2-amine

Introduction to (2R)-1,1-dicyclobutylpropan-2-amine (CAS No. 1841307-07-0)

(2R)-1,1-dicyclobutylpropan-2-amine (CAS No. 1841307-07-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of amines and features a chiral center, which is crucial for its biological and chemical activities.

The chiral center in (2R)-1,1-dicyclobutylpropan-2-amine is essential for its enantiomeric purity, which is often a critical factor in drug development. Enantiomers can exhibit different biological activities, and the ability to synthesize and isolate specific enantiomers is vital for optimizing therapeutic outcomes while minimizing side effects. Recent advancements in asymmetric synthesis have made it possible to produce (2R)-1,1-dicyclobutylpropan-2-amine with high enantiomeric excess, enhancing its utility in pharmaceutical research.

In the context of pharmaceutical research, (2R)-1,1-dicyclobutylpropan-2-amine has shown promise as a lead compound for the development of novel drugs. Its unique structure allows it to interact with specific biological targets, such as receptors and enzymes, which are involved in various disease pathways. For instance, studies have demonstrated that this compound can modulate the activity of certain G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents.

One of the most significant areas of research involving (2R)-1,1-dicyclobutylpropan-2-amine is its potential as an antidepressant. Preclinical studies have shown that this compound can enhance serotonin levels in the brain by inhibiting the reuptake of serotonin into presynaptic neurons. This mechanism of action is similar to that of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression. However, (2R)-1,1-dicyclobutylpropan-2-amine may offer improved efficacy and reduced side effects compared to existing SSRIs.

Beyond its potential as an antidepressant, (2R)-1,1-dicyclobutylpropan-2-amine has also been investigated for its neuroprotective properties. Research has indicated that this compound can protect neurons from oxidative stress and inflammation, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that (2R)-1,1-dicyclobutylpropan-2-amine could be a valuable candidate for the development of neuroprotective drugs.

In addition to its biological applications, (2R)-1,1-dicyclobutylpropan-2-amine has found use in materials science. The compound's unique structure makes it an excellent ligand for metal complexes, which can be used in catalytic reactions and materials synthesis. For example, complexes formed with (2R)-1,1-dicyclobutylpropan-2-amine have been shown to exhibit high catalytic activity in asymmetric hydrogenation reactions, which are important in the production of chiral pharmaceutical intermediates.

The synthesis of (2R)-1,1-dicyclobutylpropan-2-amine involves several steps that require precise control over reaction conditions to ensure the formation of the desired enantiomer. One common approach is the use of chiral catalysts or chiral auxiliaries to direct the stereochemistry during key synthetic transformations. Recent developments in green chemistry have also led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields and purity.

To further explore the potential applications of (2R)-1,1-dicyclobutylpropan-2-amine, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile. Preclinical studies have shown promising results in terms of bioavailability and metabolic stability, but more extensive clinical trials are needed to fully assess its therapeutic potential.

In conclusion, (2R)-1,1-dicyclobutylpropan-2-amine (CAS No. 1841307-07-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structural features and enantiomeric purity make it an attractive candidate for drug development and other advanced applications. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new opportunities will emerge for its use in improving human health and developing innovative materials.